Cas no 701-56-4 (4-Methoxy-N,N-dimethylaniline)

• Product Name: 4-Methoxy-N,N-dimethylaniline
• CAS No: 701-56-4
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD00155300
• CID: 565131
• PubChem ID: 69700
• Update Time: 2025-06-25

4-Methoxy-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-N,N-dimethylaniline
• (4-METHOXY-PHENYL)-DIMETHYL-AMINE
• Benzenamine,4-methoxy-N,N-dimethyl-
• 4-CH3O-N,N-dimethylaniline
• 4-MeOC6H4NMe2
• 4-Methoxy-N,N-dimethylbenzenamine
• Benzenamine,4-methoxy-N,N-dimethyl
• N,N-Dimethyl-p-anisidine
• N,N'-dimethyl-p-methoxyaniline
• N,N-Dimethylanisidine
• NSC 86670
• p-(Dimethylamino)anisole
• p-Methoxy-N,N-dimethylaniline
• N,N-Dimethyl-4-anisidine
• Benzenamine, 4-methoxy-N,N-dimethyl-
• ZTKDMNHEQMILPE-UHFFFAOYSA-N
• N,N-Dimethyl-para-anisidine
• p-Anisidine, N,N-dimethyl-
• N,N-Dimethyl-p-methoxyaniline
• N,N-Dimethyl-4-methoxyaniline
• 4-(Dimethylamino)methoxybenzene
• NSC86670
• 4-(N,N'-Dimethylamino
• MFCD00155300
• NSC-86670
• EN300-113240
• (4-methoxyphenyl)dimethylamine
• Cambridge id 5129645
• 4-methoxy-n,n-dimethyl aniline
• A856471
• FT-0647416
• 4-Methoxy-N pound notN-dimethylaniline
• DTXSID50220377
• 4-Methoxy-N,N-dimethylaniline #
• SB76130
• ghl.PD_Mitscher_leg0.1207
• Z57243982
• N,N-Dimethylanisidine; NSC 86670; p-(Dimethylamino)anisole; p-Methoxy-N,N-dimethylaniline;4-Methoxy-N,N-dimethylaniline
• 4-(N,N'-Dimethylamino)methoxybenzene
• SCHEMBL55926
• AKOS002313500
• AMY33267
• CCG-40532
• AS-10280
• SY076945
• UNII-P8CL89W8AP
• CS-W007102
• 701-56-4
• 4-Aminophenol, N,N,o-trimethyl-
• P8CL89W8AP
• DTXCID50142868
• N,N-DIMETHYL P-ANISIDINE
• aniline, 4-methoxy-N,N-dimethyl-
• STL257365

• MDL： MFCD00155300
• Inchi： 1S/C9H13NO/c1-10(2)8-4-6-9(11-3)7-5-8/h4-7H,1-3H3
• InChI Key： ZTKDMNHEQMILPE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 151.10000
• Monoisotopic Mass: 151.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.5

Experimental Properties

• Density: 0.998±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 136-137 ºC
• Boiling Point: 237 ºC
• Flash Point: 69.5±24.9 ºC,
• Refractive Index: 1.536
• Solubility: Slightly soluble (1.7 g/l) (25 º C),
• PSA: 12.47000
• LogP: 1.76120

4-Methoxy-N,N-dimethylaniline Security Information

• Hazard Statement： H302-H315-H319-H335
• Hazard Category Code： 36/37/38
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-Methoxy-N,N-dimethylaniline

Exploring the Properties and Applications of 4-Methoxy-N,N-Dimethylaniline (CAS No. 701-56-4)

The compound4-Methoxy-N,N-dimethylaniline, also known by its CAS registry numberCAS No. 701-56-4, is a significant organic chemical that has garnered attention in various fields due to its unique properties and versatile applications. This compound belongs to the class of aromatic amines, specifically substituted anilines, and is widely used in industries such as pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic chemistry have further expanded its utility, making it a focal point for researchers and manufacturers alike.

The molecular structure of4-Methoxy-N,N-dimethylaniline consists of a benzene ring substituted with a methoxy group at the para position and a dimethylamino group at the amino position. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and compatibility in different chemical environments. The dimethylamino group acts as a strong electron-donating substituent, enhancing the nucleophilicity of the amine while also contributing to the compound's basicity. Meanwhile, the methoxy group introduces electron-withdrawing effects through resonance, which can modulate the overall reactivity of the molecule.

Recent studies have highlighted the role of4-Methoxy-N,N-dimethylaniline in various synthetic pathways, particularly in the construction of complex heterocyclic compounds. For instance, researchers have employed this compound as a key intermediate in the synthesis of bioactive molecules, such as kinase inhibitors and anticancer agents. Its ability to undergo nucleophilic aromatic substitution reactions under mild conditions has made it an attractive starting material for drug discovery programs.

In addition to its role in pharmaceuticals,4-Methoxy-N,N-dimethylaniline has found applications in agrochemicals, where it serves as a precursor for herbicides and fungicides. The compound's stability under various environmental conditions makes it suitable for use in agricultural formulations that require prolonged shelf life and efficacy. Furthermore, advancements in green chemistry have led to the development of more sustainable synthesis routes for this compound, reducing its environmental footprint while maintaining high yields.

The synthesis ofCAS No. 701-56-4 typically involves multi-step processes that include alkylation, substitution, and coupling reactions. One common approach is the N-alkylation of aniline derivatives using methylating agents such as methyl iodide or dimethyl sulfate. The introduction of the methoxy group at the para position is often achieved through Friedel-Crafts alkylation or via directed metallation techniques. Recent innovations in catalytic methods have improved the efficiency and selectivity of these reactions, enabling large-scale production with minimal byproducts.

In terms of physical properties,4-Methoxy-N,N-dimethylaniline exhibits a melting point of approximately 88°C and a boiling point around 280°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it amenable to various extraction and purification techniques commonly employed in chemical synthesis. The compound is also relatively stable under ambient conditions but may degrade upon prolonged exposure to light or oxidizing agents.

The demand forCAS No. 701-56-4 has been driven by its increasing use in specialty chemicals and advanced materials. For example, it has been utilized as a building block for synthesizing high-performance polymers with tailored electronic properties. Recent research has explored its potential as a monomer in conducting polymers, which find applications in flexible electronics and energy storage devices.

In conclusion,4-Methoxy-N,N-dimethylaniline, with its CAS numberCAS No. 701-56-4, stands out as a vital compound with diverse applications across multiple industries. Its unique chemical properties, coupled with ongoing advancements in synthetic methodologies, ensure its continued relevance in both academic research and industrial production.